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Compound of Interest

Compound Name: N-(4-methoxyphenyl)Glycine

Cat. No.: B182500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of N-(4-methoxyphenyl)Glycine, a glycine derivative of interest in organic synthesis
and pharmaceutical development. This document details its key physical and chemical
characteristics, outlines experimental protocols for their determination, and presents a logical
workflow for its synthesis.

Core Physicochemical Data

N-(4-methoxyphenyl)Glycine is a white to off-white crystalline solid under standard
conditions.[1] Its fundamental properties are summarized in the table below, providing a
guantitative snapshot for easy reference and comparison.
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Property Value Source

Molecular Formula C10H13NO3 [1112]

Molecular Weight 195.21 g/mol [1][2]
White to off-white crystalline

Appearance ] [1]
solid

Boiling Point (estimated) ~357 °C [1]

Density (estimated) ~1.27 g/cm3 [1]

Kai (Carboxylic Acid,

Pias { Y 23-24 [1]

estimated)

logP (computed) -1.4 [2]

Moderate to high in water;
. Excellent in polar protic
Solubility [1]
solvents (e.g., ethanol,

methanol)

Experimental Protocols

Detailed methodologies are crucial for the accurate determination and verification of
physicochemical properties. Below are protocols for key experiments related to N-(4-
methoxyphenyl)Glycine.

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity.

Principle: A small, finely powdered sample of the compound is heated in a capillary tube, and
the temperature range over which the substance melts is observed.

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or similar)

e Capillary tubes (sealed at one end)
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e Spatula
e Mortar and pestle (if sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the N-(4-methoxyphenyl)Glycine sample is completely dry
and finely powdered. If necessary, gently grind the crystals in a mortar and pestle.

o Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
collect a small amount of material. Invert the tube and tap the sealed end on a hard surface
to pack the sample into the bottom. The packed sample height should be 2-3 mm.

e Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o If the approximate melting point is unknown, perform a rapid heating to get a rough
estimate.

o For an accurate measurement, heat rapidly to about 15-20 °C below the estimated melting

point.
o Then, decrease the heating rate to 1-2 °C per minute.

o Record the temperature at which the first drop of liquid appears (T1) and the temperature
at which the entire sample becomes a clear liquid (T2). The melting point is reported as the
range Ti - Ta.

Determination of Aqueous Solubility (Gravimetric
Method)

This method determines the concentration of a saturated solution of the compound in water.

Principle: A saturated solution of N-(4-methoxyphenyl)Glycine is prepared at a specific
temperature. A known volume of the saturated solution is then evaporated to dryness, and the

mass of the remaining solid is determined.
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Apparatus:

 Scintillation vials or small flasks with screw caps
o Constant temperature water bath or shaker

e Syringe filters (e.g., 0.45 pum)

e Volumetric flasks and pipettes

e Analytical balance

e Oven

Procedure:

e Sample Preparation: Add an excess amount of N-(4-methoxyphenyl)Glycine to a vial
containing a known volume of deionized water.

» Equilibration: Seal the vial and place it in a constant temperature bath/shaker set to the
desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient time (e.g., 24-48 hours)
to ensure equilibrium is reached.

o Sample Collection: Allow the undissolved solid to settle. Carefully draw a known volume of
the supernatant into a syringe and pass it through a syringe filter to remove any undissolved
particles.

o Gravimetric Analysis:

o

Accurately weigh a clean, dry evaporating dish.

[e]

Pipette a precise volume of the filtered saturated solution into the evaporating dish.

o

Place the dish in an oven at a temperature below the compound's decomposition point
(e.g., 60-80 °C) until all the water has evaporated.

o

Cool the dish in a desiccator and weigh it again.
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o Calculation: The solubility (in g/100 mL) is calculated from the mass of the residue and the
volume of the solution evaporated.

Synthesis of N-(4-methoxyphenyl)Glycine

One common method for the synthesis of N-(4-methoxyphenyl)Glycine is through reductive
amination. This process involves the reaction of an aldehyde or ketone with an amine in the
presence of a reducing agent.

Reductive Amination Workflow

The following diagram illustrates the general workflow for the synthesis of N-(4-
methoxyphenyl)Glycine via the reductive amination of 4-methoxybenzaldehyde with glycine.
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Workflow for the Synthesis of N-(4-methoxyphenyl)Glycine
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Caption: Reductive amination synthesis workflow.
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Biological Context and Signaling

While a specific signaling pathway directly initiated by N-(4-methoxyphenyl)Glycine is not
extensively documented in publicly available literature, its structural component, glycine, is a
key neurotransmitter with complex roles in the central nervous system. Glycine can act as both
an inhibitory neurotransmitter, primarily in the spinal cord and brainstem, and as a co-agonist at
N-methyl-D-aspartate (NMDA) receptors, thereby modulating glutamatergic excitatory
neurotransmission. Derivatives of N-(4-methoxyphenyl)Glycine have been investigated for
their potential anticancer properties. Further research is required to elucidate any direct
involvement of N-(4-methoxyphenyl)Glycine in specific cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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